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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the environmental impact of Chlorthion,

an organophosphate insecticide, with other selected organophosphates and a pyrethroid

insecticide. Due to the discontinued use of Chlorthion in many regions, this comparison

includes more commonly studied organophosphates to provide a relevant context for its

environmental profile.[1][2] The data presented is compiled from various ecotoxicological

studies and environmental fate databases.

Introduction to Chlorthion
Chlorthion is an organophosphate insecticide that functions as a cholinesterase inhibitor.[1][2]

It was developed for the control of a broad spectrum of agricultural and household insects.[1]

However, its use has been largely discontinued.[1] Like other organophosphates, its primary

mode of action is the inhibition of acetylcholinesterase (AChE), an essential enzyme in the

nervous system of insects and other animals.[2][3][4]

Comparative Data on Environmental Impact
The following tables summarize the key environmental impact parameters for Chlorthion and

selected alternatives, including other organophosphates (Chlorpyrifos, Diazinon, Malathion)

and a pyrethroid (Permethrin).

Table 1: Physicochemical Properties and Environmental Mobility
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Parameter Chlorthion
Chlorpyrifo
s

Diazinon Malathion Permethrin

Chemical

Class

Organophosp

hate

Organophosp

hate

Organophosp

hate

Organophosp

hate
Pyrethroid

Water

Solubility

(mg/L at 20-

25°C)

40[1] 2 40 145 0.006

Vapor

Pressure

(mm Hg at

20-25°C)

4 x 10⁻⁶[1] 1.87 x 10⁻⁵ 9.7 x 10⁻⁵ 4 x 10⁻⁵ 3.4 x 10⁻⁷

Soil

Adsorption

Coefficient

(Koc)

~1800

(estimated)[1]
6070 516 1800 100,000

Henry's Law

Constant

(atm-m³/mol)

4.0 x 10⁻⁸

(estimated)[1]
6.76 x 10⁻⁶ 1.4 x 10⁻⁷ 4.89 x 10⁻⁸ 3.7 x 10⁻⁵

Interpretation

of Mobility

Low mobility

in soil.[1][2]

Low mobility

in soil.

Moderate

mobility in

soil.

Moderate

mobility in

soil.

Very low

mobility in

soil.

Table 2: Ecotoxicity to Non-Target Organisms
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Parameter Chlorthion
Chlorpyrifo
s

Diazinon Malathion Permethrin

Avian Acute

Oral LD₅₀

(mg/kg)

500-1000

(various bird

species)[1]

8-120

(various bird

species)

3.5-32

(various bird

species)

1485

(Mallard)

>9900

(Mallard)

Fish 96-hour

LC₅₀ (µg/L)

Moderately

toxic (data

limited)[2]

2.7-4.2

(Rainbow

Trout)

380 (Rainbow

Trout)

130 (Rainbow

Trout)

1.8 (Rainbow

Trout)

Aquatic

Invertebrate

48-hour EC₅₀

(µg/L)

Moderately

toxic (data

limited)[2]

0.1 (Daphnia

magna)

0.96

(Daphnia

magna)

1.8 (Daphnia

magna)

0.6 (Daphnia

magna)

Honeybee

Acute

Contact LD₅₀

(µ g/bee )

High toxicity

suggested[2]
0.058 0.22 0.71 0.024

Table 3: Environmental Fate and Persistence
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Parameter Chlorthion
Chlorpyrifo
s

Diazinon Malathion Permethrin

Soil Half-life

(days)

Not

persistent[2]
60-120 20-40 1-7 30-40

Aquatic

Hydrolysis

Half-life

(days)

1-138 (pH

and temp

dependent)[1]

1.5-100 (pH

dependent)

12-185 (pH

dependent)

0.5-21 (pH

dependent)

Stable at pH

7, hydrolyzes

at pH 9

Bioconcentrat

ion Factor

(BCF)

29[1] 900 466 29 3000

Interpretation

of

Persistence

Low

persistence.

[2]

Moderately

persistent.

Low to

moderate

persistence.

Low

persistence.

Moderately

persistent.

Bioaccumulat

ion Potential
Low[1] Moderate Low Low High

Experimental Protocols
The ecotoxicological and environmental fate data presented in this guide are typically

generated following standardized experimental protocols, such as those established by the

Organisation for Economic Co-operation and Development (OECD).[5][6][7] These guidelines

ensure data quality and comparability across different studies and chemicals.[6]

Key Experimental Methodologies (Based on OECD Guidelines):

Acute Oral Toxicity in Birds (OECD 223): This test determines the median lethal dose (LD₅₀)

of a substance after a single oral administration to birds, typically quail or ducks. Animals are

observed for a defined period (e.g., 14 days) for mortality and clinical signs of toxicity.

Fish, Acute Toxicity Test (OECD 203): This guideline outlines a method to determine the

concentration of a substance that is lethal to 50% of a test fish population (LC₅₀) over a 96-

hour period. Fish are exposed to a range of concentrations of the test substance in a

controlled aquatic environment.
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Daphnia sp. Acute Immobilisation Test (OECD 202): This test assesses the acute toxicity of

substances to aquatic invertebrates, typically Daphnia magna. The endpoint is the

concentration that immobilizes 50% of the daphnids (EC₅₀) within a 48-hour exposure period.

Honeybee, Acute Contact Toxicity Test (OECD 214): This protocol determines the acute

contact toxicity (LD₅₀) of a pesticide to adult worker honeybees. A range of doses of the test

substance is applied topically to the thorax of the bees, and mortality is assessed over 48 to

96 hours.

Aerobic and Anaerobic Transformation in Soil (OECD 307): This guideline describes a

laboratory method to assess the rate and route of degradation of a chemical in soil under

aerobic and anaerobic conditions. The half-life (DT₅₀) of the substance is a key endpoint.

Hydrolysis as a Function of pH (OECD 111): This test determines the rate of abiotic

degradation of a chemical by hydrolysis at different pH values (typically 4, 7, and 9) and

temperatures. This is crucial for understanding the persistence of a substance in aquatic

environments.

Bioconcentration: Flow-through Fish Test (OECD 305): This guideline details a method to

determine the bioconcentration factor (BCF) of a chemical in fish. Fish are exposed to a

constant concentration of the test substance in water for a period, followed by a depuration

phase in clean water. The BCF is calculated as the ratio of the chemical's concentration in

the fish tissue to its concentration in the water at steady state.

Visualizations of Pathways and Workflows
Mechanism of Action: Acetylcholinesterase Inhibition by Organophosphates

Organophosphates, including Chlorthion, exert their primary toxic effect by inhibiting the

enzyme acetylcholinesterase (AChE).[3][4][8] This leads to an accumulation of the

neurotransmitter acetylcholine (ACh) in synaptic clefts, resulting in continuous nerve

stimulation, which can lead to paralysis and death in insects.[8][9]
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Acetylcholinesterase inhibition pathway by organophosphates.

Workflow for Environmental Risk Assessment of a Pesticide

The environmental risk of a pesticide is assessed through a structured process that integrates

exposure and effects data. This workflow is a simplified representation of the process

undertaken by regulatory agencies.
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A simplified workflow for pesticide environmental risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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